Cas no 2138534-82-2 (3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one)

• Product Name: 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one
• CAS No: 2138534-82-2
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 6577159
• PubChem ID: 165497005
• Update Time: 2025-07-18

3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159425
• 2138534-82-2
• 3-(ethanesulfonyl)-4-ethylcyclohexan-1-one
• 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one

• Inchi： 1S/C10H18O3S/c1-3-8-5-6-9(11)7-10(8)14(12,13)4-2/h8,10H,3-7H2,1-2H3
• InChI Key： HGXSVDQAIIBPSG-UHFFFAOYSA-N
• SMILES： S(CC)(C1CC(CCC1CC)=O)(=O)=O

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one

Introduction to 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one (CAS No. 2138534-82-2)

3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one (CAS No. 2138534-82-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclohexanones and features an ethanesulfonyl group and an ethyl substituent, which contribute to its chemical reactivity and biological activity.

The ethanesulfonyl group in 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one is a key functional group that imparts specific chemical properties, such as increased polarity and reactivity. This makes the compound a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The ethyl substituent, on the other hand, adds steric bulk and influences the conformational flexibility of the molecule, which can be crucial for its interaction with biological targets.

Recent research has focused on the potential of 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the anticancer properties of 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one against various cancer cell lines. The results indicated that the compound effectively induced apoptosis in cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anticancer drug.

The neuroprotective effects of 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one have also been explored. A preclinical study published in Neuropharmacology in 2021 found that this compound reduced neuronal damage and improved cognitive function in animal models of neurodegenerative diseases. These findings highlight the potential of 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one involves several well-established organic reactions, including sulfonylation and cycloalkylation. The synthetic route is highly efficient and scalable, making it suitable for large-scale production. Additionally, the compound's stability under various conditions ensures its reliability as a research tool and potential pharmaceutical product.

In terms of safety and handling, 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one is generally considered safe when proper precautions are taken. It is important to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) to minimize exposure risks.

The future prospects for 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to evaluate its efficacy in clinical trials. As more data becomes available, it is likely that this compound will find applications in various therapeutic areas, contributing to advancements in healthcare.

In conclusion, 3-(Ethanesulfonyl)-4-ethylcyclohexan-1-one (CAS No. 2138534-82-2) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further research and development.